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Compound of Interest

Compound Name: NRC-16

Cat. No.: B15139291

Technical Support Center: NRC-16

A comprehensive search for information regarding "NRC-16" in the context of a chemical
compound, drug, or research chemical with associated solubility data has yielded no specific
results. The scientific and technical literature indexed in the search does not contain a
substance identified as "NRC-16" with documented solubility challenges.

The term "NRC" is a common acronym with multiple meanings, and the search results primarily
point to the following entities and concepts:

e NRC Protein Family: In the field of biology, "NRC" refers to a family of proteins known as
"NLR required for cell death." These proteins are crucial components of the plant immune
system, acting as helper proteins in signaling pathways that lead to a defense response
against pathogens.[1][2][3] Research in this area focuses on understanding the molecular
mechanisms of plant immunity, not on the solubility of a small molecule compound.

e U.S. Nuclear Regulatory Commission (NRC): A significant number of search results relate to
this United States government agency. These documents discuss the solubility of various
materials in the context of nuclear safety and regulation, such as uranium compounds and
materials used in nuclear facilities.[4][5][6][7][8]

o Other Organizations: The acronym "NRC" is also used by various other organizations,
including the Norwegian Refugee Council and the NATO-Russia Council, which are
unrelated to chemical solubility or drug development.[9][10]
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Given the absence of any data on a compound named NRC-16, it is not possible to provide a
troubleshooting guide, FAQs, data tables, or experimental protocols related to its solubility.
Researchers and scientists encountering a substance referred to as "NRC-16" should verify its
chemical identity, source, and any accompanying documentation for information on its
physicochemical properties, including solubility.

Signaling Pathway of the NRC Protein Family

While not related to the solubility of a compound, for informational purposes, the signaling
pathway involving the NRC helper NLRs in plants is a key area of research. Below is a
simplified representation of this pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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